Cas no 1211803-67-6 (1-2-(ethylsulfanyl)benzoyl-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 1-2-(ethylsulfanyl)benzoyl-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 1211803-67-6
• MF: C₂₀H₂₁N₃O₃S
• MW: 383.46404337883
• CID: 6385257
• PubChem ID: 45540569
• Update Time: 2024-01-16

1-2-(ethylsulfanyl)benzoyl-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-2-(ethylsulfanyl)benzoyl-4-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
• (2-ethylsulfanylphenyl)-[4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]methanone
• VU0648228-1
• 1-[2-(ethylsulfanyl)benzoyl]-4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine
• (2-(ethylthio)phenyl)(4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone
• F5596-0568
• 1211803-67-6
• AKOS024514767

• Inchi： 1S/C20H21N3O3S/c1-2-27-17-8-4-3-6-15(17)20(24)23-11-9-14(10-12-23)18-21-22-19(26-18)16-7-5-13-25-16/h3-8,13-14H,2,9-12H2,1H3
• InChI Key： BOVASBUHBIZARR-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1SCC)(N1CCC(C2=NN=C(C3=CC=CO3)O2)CC1)=O

Computed Properties

• Exact Mass: 383.13036271g/mol
• Monoisotopic Mass: 383.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 97.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines